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Compound of Interest

Compound Name: BAY-8002

Cat. No.: B1667822 Get Quote

This document provides critical safety, handling, and disposal information for BAY-8002, a

potent and selective inhibitor of the monocarboxylate transporter 1 (MCT1). The following

guidelines are intended for researchers, scientists, and drug development professionals to

ensure the safe management and disposal of this compound in a laboratory setting.

Physicochemical and Safety Data
Proper handling and disposal of any chemical substance begin with a clear understanding of its

properties and associated hazards. Below is a summary of the key quantitative data for BAY-
8002.
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Property Value Source

Molecular Weight 415.85 g/mol [1]

Formula C₂₀H₁₄ClNO₅S [1]

CAS Number 724440-27-1

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Temperature Store at -20°C [1]

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Handling and Storage
While BAY-8002 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), standard laboratory safety protocols should always be followed.

Storage:

Store the compound in a tightly sealed container at -20°C.[1]

For stock solutions, it is recommended to store them in aliquots at -80°C for up to 6 months

or at -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[2]

Handling:

Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

The glove material should be impermeable and resistant to the product and its solvent.

Work in a well-ventilated area or under a chemical fume hood.
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Avoid inhalation of dust or contact with skin and eyes.

Follow general protective and hygienic measures for handling chemicals.

Proper Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the proper disposal

of BAY-8002. This procedure is based on general best practices for laboratory chemical waste

management, as specific disposal instructions for BAY-8002 are not extensively detailed in the

available safety data sheets.

Step 1: Waste Segregation

Solid Waste: Collect any unused solid BAY-8002 and any lab materials contaminated with

the solid compound (e.g., weighing paper, contaminated gloves) in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Collect solutions of BAY-8002 (e.g., dissolved in DMSO) and any

contaminated solvents in a separate, clearly labeled hazardous waste container for

halogenated or non-halogenated organic solvents, depending on the solvent used. Do not

mix with aqueous waste.

Step 2: Container Labeling

Clearly label all waste containers with "Hazardous Waste," the full chemical name "BAY-
8002," the CAS number "724440-27-1," and the approximate concentration and quantity.

Step 3: Waste Storage

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials, until they are collected for disposal.

Step 4: Professional Disposal

Arrange for the disposal of the chemical waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal contractor.
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Important: Do not dispose of BAY-8002 down the drain or in the regular trash. Although not

classified as hazardous, preventing entry into sewers and the environment is a standard

precaution for all research chemicals.

Experimental Protocols
The search results did not yield detailed experimental protocols for the use of BAY-8002.

Researchers should refer to relevant publications, such as Quanz et al., Mol Cancer Ther,

2018, for insights into its application in preclinical studies.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BAY-8002 in a

laboratory setting.
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Caption: Logical workflow for the proper disposal of BAY-8002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for BAY-
8002]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667822#bay-8002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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